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Compound of Interest

Compound Name:
(2-Methoxypyridin-4-

yl)methanamine hydrochloride

CAS No.: 149532-90-1

Cat. No.: B1602368

Get Quote

Abstract
This application note provides a detailed guide for the comprehensive characterization of (2-
Methoxypyridin-4-yl)methanamine hydrochloride, a key intermediate in pharmaceutical

synthesis. Ensuring the identity, purity, and stability of such compounds is critical for drug

development and manufacturing. This document outlines a multi-faceted analytical approach,

detailing the theoretical basis and practical protocols for structural elucidation, purity

assessment, and physicochemical analysis. The methodologies described herein are grounded

in established scientific principles and adhere to industry standards, providing researchers,

scientists, and drug development professionals with a robust framework for quality control and

assurance.
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(2-Methoxypyridin-4-yl)methanamine hydrochloride is a substituted pyridine derivative of

significant interest in medicinal chemistry and pharmaceutical development. The presence of a

methoxy group, a pyridine ring, and a primary amine function imparts specific chemical

properties that make it a versatile building block. The hydrochloride salt form is often preferred

to enhance stability and solubility.

The rigorous characterization of this compound is a non-negotiable prerequisite for its use in

any downstream application, particularly in the synthesis of Active Pharmaceutical Ingredients

(APIs). A thorough analytical workflow confirms the chemical identity, quantifies impurities, and

determines critical physicochemical properties. This ensures batch-to-batch consistency,

process control, and ultimately, the safety and efficacy of the final drug product. This guide

presents a suite of orthogonal analytical techniques designed to provide a comprehensive

profile of (2-Methoxypyridin-4-yl)methanamine hydrochloride.

Physicochemical Properties
A foundational understanding of the compound's properties is essential for selecting

appropriate analytical techniques and interpreting data.
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Property Value Source

Molecular Formula C₇H₁₁ClN₂O
(Calculated for the mono-

hydrochloride)

Molecular Weight 174.63 g/mol
(Calculated for the mono-

hydrochloride)

Molecular Formula

(Dihydrochloride)
C₇H₁₂Cl₂N₂O PubChem CID: 70701081[1]

Molecular Weight

(Dihydrochloride)
211.09 g/mol PubChem CID: 70701081[1]

Appearance
Expected to be a solid,

potentially crystalline

General knowledge of amine

hydrochlorides

Solubility

Expected to be soluble in

water and polar organic

solvents like methanol and

DMSO

General knowledge of amine

hydrochlorides

Note: The compound can exist as a mono- or dihydrochloride salt. The analytical results,

particularly molecular weight and elemental analysis, will differ accordingly. This guide will

address characterization for the hydrochloride salt, with considerations for both forms.

Integrated Analytical Workflow
A multi-technique approach is crucial for a comprehensive characterization. Each method

provides a unique piece of the puzzle, and together they create a self-validating system.
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Structural Elucidation

Purity & Impurity Profiling

Physicochemical Properties

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(ESI-MS)

FTIR Spectroscopy

HPLC-UV
(Purity, Assay)

LC-MS
(Impurity ID)

Thermal Analysis
(DSC/TGA)

Elemental Analysis
(CHN)

Sample:
(2-Methoxypyridin-4-yl)methanamine

Hydrochloride

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard
Preparation

HPLC System Setup
(Column, Mobile Phase, Method)

System Suitability Test
(SST)

Sample Injection & 
Data Acquisition

 If SST Passes 

Data Processing
(Integration, Purity Calculation)

Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (2-Methoxypyridin-4-yl)methanamine dihydrochloride | C7H12Cl2N2O | CID 70701081 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [Application Note: Comprehensive Characterization of
(2-Methoxypyridin-4-yl)methanamine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1602368/docs#application-note-
comprehensive-characterization-of-2-methoxypyridin-4-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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